6-ethyl-2-((2-(3-(4-methoxyphenyl)-5-(p-tolyl)-4,5-dihydro-1H-pyrazol-1-yl)-2-oxoethyl)thio)pyrimidin-4(3H)-one

• IUPAC Name: 4-ethyl-2-[2-[5-(4-methoxyphenyl)-3-(4-methylphenyl)-3,4-dihydropyrazol-2-yl]-2-oxoethyl]sulfanyl-1H-pyrimidin-6-one
• InChI: InChI=1S/C25H26N4O3S/c1-4-19-13-23(30)27-25(26-19)33-15-24(31)29-22(18-7-5-16(2)6-8-18)14-21(28-29)17-9-11-20(32-3)12-10-17/h5-13,22H,4,14-15H2,1-3H3,(H,26,27,30)
• InChI Key: LEFFRJWLVRQZEZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=O)NC(=N1)SCC(=O)N2C(CC(=N2)C3=CC=C(C=C3)OC)C4=CC=C(C=C4)C
• Molecular Formula: C25H26N4O3S
• Molecular Weight: 462.6 g/mol
• CAS No.: 900007-83-2

Description

6-ethyl-2-((2-(3-(4-methoxyphenyl)-5-(p-tolyl)-4,5-dihydro-1H-pyrazol-1-yl)-2-oxoethyl)thio)pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C25H26N4O3S and its molecular weight is 462.57. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis and Characterization : This compound can be synthesized and characterized through various chemical processes. Dangi, Hussain, and Talesara (2011) synthesized a series of similar compounds, focusing on their structure using IR, 1H NMR, 13C NMR, and mass studies (Dangi, Hussain, & Talesara, 2011).
• X-Ray Powder Diffraction Data : Wang et al. (2017) provided X-ray powder diffraction data for a related compound, an important step in understanding its crystalline structure and properties (Wang et al., 2017).

Biological and Pharmacological Activity

• Antimicrobial Activity : Various derivatives show promise as potential chemotherapeutic agents due to their antimicrobial properties. This is seen in the work of Youssef et al. (2011), who tested similar compounds against Gram-positive and Gram-negative bacteria, as well as fungi, revealing excellent biocidal properties in some cases (Youssef et al., 2011).
• Anticancer and Anti-5-Lipoxygenase Agents : Rahmouni et al. (2016) synthesized a novel series of related compounds, evaluating them for cytotoxic effects and 5-lipoxygenase inhibition activities, indicating their potential in cancer treatment (Rahmouni et al., 2016).
• Antibacterial and Anticancer Agents : Hafez, El-Gazzar, and Al-Hussain (2016) synthesized compounds with similar structures and evaluated their in vitro antimicrobial and anticancer activity, demonstrating significant potential in these areas (Hafez, El-Gazzar, & Al-Hussain, 2016).

Other Applications

• Corrosion Inhibition : In the study of Saranya et al. (2020), similar pyran derivatives were synthesized and shown to be effective in mitigating corrosion of mild steel in an acidic environment, indicating potential industrial applications (Saranya et al., 2020).